Cas no 1135283-39-4 (Ethyl 8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridine-2-carboxylate)

• Product Name: Ethyl 8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridine-2-carboxylate
• CAS No: 1135283-39-4
• MF: C₁₁H₈F₃IN₂O₂
• MW: 384.093105316162
• MDL: MFCD11841000
• CID: 1029565
• PubChem ID: 36995469
• Update Time: 2025-05-21

Ethyl 8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• Ethyl 8-iodo-6-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylate
• 1135283-39-4
• DCYJMANQARCUIZ-UHFFFAOYSA-N
• AKOS005072582
• Ethyl 8-iodo-6-(trifluoromethyl)imidazo[1,2-a] pyridine-2-carboxylate
• MFCD11841000
• CS-0329566
• SCHEMBL1358690
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-iodo-6-(trifluoromethyl)-, ethyl ester
• G74756
• GC-0769
• ethyl8-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• DTXSID20653219
• Ethyl 8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridine-2-carboxylate

• MDL： MFCD11841000
• Inchi： 1S/C11H8F3IN2O2/c1-2-19-10(18)8-5-17-4-6(11(12,13)14)3-7(15)9(17)16-8/h3-5H,2H2,1H3
• InChI Key： DCYJMANQARCUIZ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CN2C=C(C(=O)OCC)N=C21

Computed Properties

• Exact Mass: 383.95826g/mol
• Monoisotopic Mass: 383.95826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Melting Point: 154-155°

Ethyl 8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridine-2-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 8-iodo-6-(trifluoromethyl)imidazo-1,2-apyridine-2-carboxylate

Comprehensive Overview of Ethyl 8-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1135283-39-4)

Ethyl 8-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1135283-39-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core, trifluoromethyl group, and iodo substitution, make it a versatile intermediate for drug discovery. Recent studies highlight its potential in targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel small-molecule therapeutics.

The compound's imidazo[1,2-a]pyridine scaffold has garnered significant attention due to its bioisosteric properties, mimicking purine bases in biological systems. Researchers are increasingly exploring its applications in cancer therapy and central nervous system (CNS) drug development, addressing trending topics like "precision medicine" and "blood-brain barrier penetration." The trifluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions.

In synthetic chemistry, CAS 1135283-39-4 serves as a key building block for Pd-catalyzed Suzuki-Miyaura and Sonogashira reactions, frequently searched by organic chemists. Its compatibility with late-stage diversification strategies makes it invaluable for combinatorial libraries, a hotspot in AI-driven drug design. Notably, its ethyl ester moiety allows straightforward hydrolysis to carboxylic acids, a feature leveraged in prodrug development—a topic gaining traction in pharmaceutical forums.

From an industrial perspective, scalability and green chemistry considerations are paramount. Innovations in continuous flow synthesis and catalyst recycling for such intermediates reflect broader sustainability trends. Analytical techniques like HPLC-MS and NMR are essential for quality control, as purity thresholds directly impact downstream applications in high-throughput screening (HTS) platforms.

Market analysts note rising interest in imidazo[1,2-a]pyridine derivatives, driven by patent filings from major pharma companies. Queries like "imidazole-based kinase inhibitors" or "CF3-containing drug candidates" dominate academic search engines, underscoring the relevance of this compound. Regulatory-compliant synthesis protocols (avoiding hazardous reagents) further enhance its appeal for GMP-compatible production.

Future directions may explore its role in PROTACs (Proteolysis-Targeting Chimeras) or covalent inhibitors, addressing unmet needs in oncology. The compound's structure-activity relationship (SAR) data, combined with computational modeling, could accelerate hit-to-lead optimization—a frequent pain point discussed in drug discovery webinars.

In summary, Ethyl 8-iodo-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate exemplifies the convergence of medicinal chemistry and process innovation. Its multifaceted applications position it at the forefront of small-molecule research, answering pressing industry demands while adhering to eco-conscious synthesis paradigms.